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Compound of Interest

Compound Name: ML 10302

Cat. No.: B1235468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

ML10302 is a potent and selective partial agonist for the 5-hydroxytryptamine receptor 4 (5-

HT4).[1] Its prokinetic effects in the gastrointestinal tract and its potential role in neurological

pathways have been investigated in preclinical models. This guide provides a comparative

analysis of the available experimental data on ML10302, highlighting species-specific

differences in its mechanism of action and effects. While direct comparative studies are limited,

this document synthesizes findings from individual studies in canine and murine models to

inform future research and drug development.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of ML10302 from available

preclinical research.
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Parameter Value Species Tissue/System Reference

EC50 4 nM Not Specified 5-HT4 Receptor [1]

Ki (5-HT4) 1.07 nM Not Specified 5-HT4 Receptor [1]

Ki (5-HT3) 730 nM Not Specified 5-HT3 Receptor [1]

Effective Dose

(Prokinesia)
35 µg/kg (i.v.) Dog

Small Bowel &

Colon
[2]

Effect on sAPPα Increase Mouse
Cortex &

Hippocampus
[1]

Signaling Pathways and Experimental Workflow
To visualize the underlying mechanisms and experimental approaches, the following diagrams

are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.tocris.com/products/ml-10302-hydrochloride_3499
https://pubmed.ncbi.nlm.nih.gov/11903915/
https://pubmed.ncbi.nlm.nih.gov/11903915/
https://pubmed.ncbi.nlm.nih.gov/11903915/
https://www.benchchem.com/product/b1235468#evaluating-the-species-specific-differences-in-ml-10302-response
https://www.benchchem.com/product/b1235468#evaluating-the-species-specific-differences-in-ml-10302-response
https://www.benchchem.com/product/b1235468#evaluating-the-species-specific-differences-in-ml-10302-response
https://www.benchchem.com/product/b1235468#evaluating-the-species-specific-differences-in-ml-10302-response
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1235468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

